Ethyl 2-(4-oxo-3,4-dihydro-2H-1,3-benzothiazin-2-ylidene)acetate
Cat. No. B8297756
M. Wt: 249.29 g/mol
InChI Key: HHQIXQBSVIOOEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08173360B2
Procedure details
Methyl thiosalicylate (6 g, 35.7 mM) and ethyl cyanoacetate (4 g, 35.4 mM) were dissolved in toluene (10 ml), and triethylamine (5 ml, 35.8 mM) was added to the solution, followed by heating for 7 hours under reflux. After the reaction solution was concentrated, ethanol was added to the residue. The mixture was allowed to stand, and the crystals precipitated were taken out by filtration to give crude crystals. The crude crystals were recrystallized from ethanol to give the title compound as needles (5.4 g, 60.7%).
Identifiers
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REACTION_CXSMILES
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[C:1]([O:10]C)(=O)[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[SH:4].[C:12]([CH2:14][C:15]([O:17][CH2:18][CH3:19])=[O:16])#[N:13].C(N(CC)CC)C>C1(C)C=CC=CC=1>[O:10]=[C:1]1[C:2]2[CH:8]=[CH:7][CH:6]=[CH:5][C:3]=2[S:4][C:12](=[CH:14][C:15]([O:17][CH2:18][CH3:19])=[O:16])[NH:13]1
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Inputs
Step One
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Name
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|
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Quantity
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6 g
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Type
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reactant
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Smiles
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C(C=1C(S)=CC=CC1)(=O)OC
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Name
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Quantity
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4 g
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Type
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reactant
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Smiles
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C(#N)CC(=O)OCC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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by heating for 7 hours
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Duration
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7 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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After the reaction solution was concentrated
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ADDITION
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Type
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ADDITION
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Details
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ethanol was added to the residue
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CUSTOM
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Type
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CUSTOM
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Details
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the crystals precipitated
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FILTRATION
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Type
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FILTRATION
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|
Details
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were taken out by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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to give crude crystals
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude crystals were recrystallized from ethanol
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C1NC(SC2=C1C=CC=C2)=CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.4 g | |
| YIELD: PERCENTYIELD | 60.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 61.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
